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Compound of Interest

Compound Name: 1-Chloro-3-methylpentane

Cat. No.: B2815331 Get Quote

Technical Guide: Physical Properties of 1-
Chloro-3-methylpentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physical properties of 1-Chloro-3-
methylpentane, specifically its boiling point and density. Due to a lack of readily available

experimental data in common chemical databases for 1-Chloro-3-methylpentane, this

document outlines the standardized experimental protocols for determining these essential

physical constants.

Core Physical Properties
A summary of the key physical properties for 1-Chloro-3-methylpentane is presented below. It

is recommended that the boiling point and density be determined experimentally for any

specific sample to ensure accuracy for research and development purposes.
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Property Value Notes

Molecular Formula C₆H₁₃Cl

Molecular Weight 120.62 g/mol [1][2]

Boiling Point
To be determined

experimentally

At standard atmospheric

pressure.

Density
To be determined

experimentally

Specify temperature (e.g., at

20°C or 25°C).

Experimental Protocols
Accurate determination of the boiling point and density is crucial for the characterization and

application of chemical compounds. The following are standard laboratory protocols for these

measurements.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of a liquid.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer
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Procedure:

Sample Preparation: Fill the small test tube to a depth of approximately 2-3 cm with the 1-
Chloro-3-methylpentane sample.

Capillary Tube Placement: Place the capillary tube into the test tube with the open end

submerged in the liquid and the sealed end protruding above the surface.

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bulb of

the thermometer should be level with the bottom of the test tube.

Heating: Clamp the Thiele tube in a vertical position and fill it with mineral oil to a level just

above the side arm. Insert the thermometer and attached test tube into the Thiele tube,

ensuring the sample is below the oil level.

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a slow

stream of bubbles will emerge from the open end of the capillary tube. Continue gentle

heating until a steady and rapid stream of bubbles is observed.

Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
A pycnometer is a specialized glass flask used for the precise measurement of the density of a

liquid.

Apparatus:

Pycnometer (with a ground-glass stopper and a capillary opening)

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer (calibrated)
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Distilled water

The liquid sample (1-Chloro-3-methylpentane)

Procedure:

Mass of the Empty Pycnometer: Thoroughly clean and dry the pycnometer. Weigh the empty,

dry pycnometer on an analytical balance and record its mass (m₁).

Mass of the Pycnometer with Distilled Water: Fill the pycnometer with distilled water and

insert the stopper, allowing excess water to escape through the capillary. Place the filled

pycnometer in a constant temperature water bath (e.g., 20°C) until it reaches thermal

equilibrium. Remove the pycnometer, carefully dry the exterior, and weigh it. Record the

mass (m₂).

Mass of the Pycnometer with Sample: Empty and dry the pycnometer. Fill it with 1-Chloro-3-
methylpentane, following the same procedure of inserting the stopper and allowing the

excess to escape. Thermally equilibrate the pycnometer with the sample in the constant

temperature water bath to the same temperature used for the water. Dry the exterior and

weigh the filled pycnometer. Record the mass (m₃).

Calculation of Density:

Mass of water: m_water = m₂ - m₁

Volume of the pycnometer at the specified temperature: V = m_water / ρ_water (where

ρ_water is the known density of water at that temperature).

Mass of the sample: m_sample = m₃ - m₁

Density of the sample: ρ_sample = m_sample / V

Workflow and Visualization
The logical flow for the experimental determination of the physical properties of a liquid sample

like 1-Chloro-3-methylpentane can be visualized as follows.
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Experimental Workflow for Physical Property Determination
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of 1-Chloro-3-methylpentane

Boiling Point Determination
(Thiele Tube Method)

Density Determination
(Pycnometer Method)

Record Boiling Point Data

Record Mass and
Temperature Data

Final Data Table

Calculate Density

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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